N-Isopropyl-N/'-phenyl-1,4-phenylenediamine

• CAS No.: 101-72-4
• Product Name: N-Isopropyl-N/'-phenyl-1,4-phenylenediamine
• Molecular Formula: C15H18N2
• Molecular Weight: 226.32 g/mol
• IUPAC Name: 1-N-phenyl-4-N-propan-2-ylbenzene-1,4-diamine
• Standard InChI: InChI=1S/C15H18N2/c1-12(2)16-14-8-10-15(11-9-14)17-13-6-4-3-5-7-13/h3-12,16-17H,1-2H3
• Standard InChIKey: OUBMGJOQLXMSNT-UHFFFAOYSA-N
• SMILES: CC(C)NC1=CC=C(C=C1)NC2=CC=CC=C2
• Canonical SMILES: CC(C)NC1=CC=C(C=C1)NC2=CC=CC=C2
• Boiling Point: 322 °F at 1 mm Hg (NTP, 1992)
• Colorform: Dark gray to black flakes
• Density: 1.04 (NTP, 1992); 1.04 @ 25 °C; 1.04 g/cm³
• Flash Point: 303 °F (NTP, 1992)
• Melting Point: 162 to 169 °F (NTP, 1992); 74.0 °C; 75 °C; 72-76 °C
• Physical Description: N-isopropyl-n'-phenyl-p-phenylenediamine appears as dark gray to black flakes or brown-black small chip-like solid with an aromatic odor. (NTP, 1992); OtherSolid; PelletsLargeCrystals; DARK GREY-TO-BLACK FLAKES.
• Description: N-isopropyl-N'-phenyl-p-phenylenediamine is the N-substituted diamine that is 1,4-phenylenediamine substituted at one N with an isopropyl group and at the other with a phenyl group. It has a role as an antioxidant and an allergen.; N-isopropyl-n'-phenyl-p-phenylenediamine appears as dark gray to black flakes or brown-black small chip-like solid with an aromatic odor. (NTP, 1992); 4-(Isopropylamino)diphenylamine, also known as IPPD, is a chemical compound commonly used as an antiozonant in rubbers, particularly those used for tires. It is also a known allergen. Sensitivity to this compound may be identified with a clinical patch test.
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); Soluble in benzene and gasoline; insoluble in water.; Insoluble water; soluble in aromatic solvents; Solubility in water: none
• Synonyms: IPPD; N-isopropyl-N'-phenyl-1,4-phenylenediamine; N-isopropyl-N'-phenyl-p-phenylenediamine; N-isopropyl-N-phenyl-4-phenylenediamine; N-isopropyl-N-phenyl-4-phenylenediamine hydrochloride; p-isopropylaminodiphenylamine; phenylisopropyl-p-phenylenediamine
• Vapor Pressure: 0.00343 mm Hg at 194 °F (NTP, 1992)
• PubChem Compound: 7573
• Last Modified: Nov 11 2021